N'-[2-(4-chlorophenyl)-4,6-dihydrothieno[3,4-c]pyrazol-3-yl]-N-(2,2-dimethoxyethyl)oxamide

• IUPAC Name: N'-[2-(4-chlorophenyl)-4,6-dihydrothieno[3,4-c]pyrazol-3-yl]-N-(2,2-dimethoxyethyl)oxamide
• InChI: InChI=1S/C17H19ClN4O4S/c1-25-14(26-2)7-19-16(23)17(24)20-15-12-8-27-9-13(12)21-22(15)11-5-3-10(18)4-6-11/h3-6,14H,7-9H2,1-2H3,(H,19,23)(H,20,24)
• InChI Key: DMGMHHGDMDTYOU-UHFFFAOYSA-N
• Canonical SMILES: COC(CNC(=O)C(=O)NC1=C2CSCC2=NN1C3=CC=C(C=C3)Cl)OC
• Molecular Formula: C17H19ClN4O4S
• Molecular Weight: 410.9 g/mol

Description

“N’-[2-(4-chlorophenyl)-4,6-dihydrothieno[3,4-c]pyrazol-3-yl]-N-(2,2-dimethoxyethyl)oxamide” is a complex organic compound. It contains a thieno[3,4-c]pyrazole core, which is a type of heterocyclic compound. Heterocyclic compounds, such as pyrazoles, are often used as building blocks for many drugs due to their diverse biological activities.

Molecular Structure Analysis

The molecular structure of a compound can be determined using various spectroscopic techniques, including nuclear magnetic resonance (NMR) and infrared (IR) spectroscopy. Unfortunately, without specific data, I can’t provide a detailed analysis of this compound’s structure.

Mechanism of Action

The mechanism of action of a compound refers to how it interacts with biological systems to produce its effects. This is typically determined through biological testing and is often specific to the exact compound and biological system being studied.

Safety and Hazards

The safety and hazards associated with a compound depend on its physical and chemical properties, as well as its biological activity. Without specific data, it’s difficult to provide detailed safety information for this compound.

Future Directions

The future research directions for a compound often depend on its biological activity and potential applications. For compounds with a pyrazole core, research is often focused on exploring their diverse biological activities and developing new drugs.